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For Researchers, Scientists, and Drug Development Professionals

Introduction
Basketane, with the systematic IUPAC name pentacyclo[4.4.0.02,5.03,8.04,7]decane, is a

saturated polycyclic hydrocarbon with the molecular formula C₁₀H₁₂.[1] Its unique basket-like

cage structure is a source of significant interest in the field of organic chemistry.[1] This rigid

framework, composed of multiple fused cyclobutane and cyclohexane rings, results in

considerable ring strain, estimated to exceed 100 kcal/mol.[1] This inherent strain energy

governs the distinct physical and chemical properties of basketane and its derivatives.

First synthesized in 1966, basketane has served as a foundational molecule for studying the

effects of strain on chemical reactivity and stability.[1] The exploration of basketane
derivatives, molecules in which the basketane core is functionalized with various substituent

groups, opens avenues for tuning these properties for specific applications. This technical

guide provides a comprehensive overview of the known physical properties of basketane and

its derivatives, details the experimental protocols for their determination, and illustrates key

synthetic pathways.
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Physical Properties of Basketane and its Derivatives
The physical properties of basketane derivatives are intrinsically linked to the strained cage

structure of the parent molecule. The addition of functional groups can influence properties

such as melting point, boiling point, solubility, and spectroscopic characteristics. However, the

available quantitative data for a wide range of basketane derivatives is currently limited in the

scientific literature. This section summarizes the known data for basketane and select

derivatives.

Tabulated Physical Properties
The following tables present a summary of the available quantitative data for the physical

properties of basketane and some of its derivatives.

Table 1: General Physical Properties

Compound
Molecular
Formula

Molar Mass
( g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Basketane C₁₀H₁₂ 132.20 58 - 61[1]
~185

(estimated)[1]
1.30[1]

Basketene C₁₀H₁₀ 130.19 Not Reported Not Reported Not Reported

Basketanone C₁₀H₁₀O 146.18 Not Reported Not Reported Not Reported

Table 2: Solubility Data

Compound Water Organic Solvents

Basketane Insoluble Soluble[1]

Table 3: Spectroscopic Data (¹H-NMR and ¹³C-NMR)
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Compound ¹H-NMR (ppm) ¹³C-NMR (ppm)

Basketane

Exhibits high symmetry with a

limited number of signals,

confirming the saturated

hydrocarbon nature with no

olefinic protons.[1]

Displays a limited number of

distinct signals due to

molecular symmetry, indicating

unique carbon environments

for bridgehead CH and CH₂

groups.[1]

Experimental Protocols
The accurate determination of the physical properties of basketane derivatives relies on a

suite of standard and specialized experimental techniques. The following protocols provide a

detailed methodology for key experiments.

Melting Point Determination
The melting point of a crystalline solid is a crucial indicator of its purity.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, finely powdered sample of the basketane derivative is packed into a thin-walled

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (initially rapid, then slow, ~1-2 °C/min, near the

expected melting point).

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire sample becomes a clear liquid (completion of melting) are recorded as

the melting point range. For a pure compound, this range is typically narrow (0.5-1 °C).

Boiling Point Determination
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Due to the tendency of some strained cage compounds to sublime or decompose at elevated

temperatures, boiling point determination requires careful execution.

Apparatus: Microscale boiling point apparatus (Thiele tube or similar).

Procedure:

A small amount of the liquid basketane derivative is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube.

The apparatus is heated slowly and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

The heating is discontinued, and the temperature at which the liquid just begins to enter

the capillary tube is recorded as the boiling point.

Solubility Determination
The solubility of basketane derivatives is determined by their polarity, which is influenced by

the nature of the functional groups attached to the cage.

Apparatus: Small test tubes, vortex mixer.

Procedure:

A small, accurately weighed amount of the basketane derivative (e.g., 1-5 mg) is placed in

a test tube.

A measured volume of the solvent (e.g., 1 mL of water, ethanol, acetone, hexane) is

added.

The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).

The mixture is allowed to stand and is visually inspected for the presence of undissolved

solid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-basketane-derivatives
https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-basketane-derivatives
https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-basketane-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15799688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility is typically reported qualitatively (e.g., soluble, sparingly soluble, insoluble) or

quantitatively (e.g., in mg/mL).

Spectroscopic Characterization
Spectroscopic methods are essential for elucidating the structure of basketane derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR and ¹³C-NMR: A sample of the derivative is dissolved in a suitable deuterated

solvent (e.g., CDCl₃, C₆D₆). The spectra are recorded on an NMR spectrometer. The

chemical shifts, coupling constants, and integration of the signals provide detailed

information about the connectivity and chemical environment of the hydrogen and carbon

atoms in the molecule.

Infrared (IR) Spectroscopy:

A thin film of a liquid sample or a KBr pellet of a solid sample is prepared. The IR spectrum

is recorded. The presence of characteristic absorption bands can confirm the presence of

specific functional groups (e.g., C=O, O-H, N-H).

Mass Spectrometry (MS):

A small amount of the sample is introduced into the mass spectrometer. The resulting

mass spectrum shows the mass-to-charge ratio of the molecular ion and fragment ions,

which helps to determine the molecular weight and provides clues about the structure of

the molecule.

X-ray Crystallography
For crystalline basketane derivatives, single-crystal X-ray diffraction provides the most

definitive structural information.

Procedure:

A suitable single crystal of the basketane derivative is grown.

The crystal is mounted on a goniometer in an X-ray diffractometer.
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The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is

collected.

The diffraction data are processed to determine the unit cell dimensions and the

arrangement of atoms within the crystal lattice, providing precise bond lengths and angles.

Synthetic Pathways
The synthesis of basketane and its derivatives is a multi-step process, often involving

photochemical reactions to construct the complex cage structure. The following diagram

illustrates a common synthetic route to basketane, which can be adapted to produce various

derivatives by using substituted starting materials.

Synthesis of Basketane

Synthesis of Derivatives

Cyclooctatetraene
Diels-Alder Adduct

+ Maleic Anhydride
(Diels-Alder)

Maleic Anhydride

Cage Anhydride

Photochemical
[2+2] Cycloaddition Basketene

Oxidative
Decarboxylation BasketaneHydrogenation

Substituted
Cyclooctatetraene

Substituted
Diels-Alder Adduct

+ Maleic Anhydride
(Diels-Alder) Substituted

Cage Anhydride

Photochemical
[2+2] Cycloaddition Substituted

Basketene

Oxidative
Decarboxylation Substituted

Basketane Derivative
Hydrogenation

Click to download full resolution via product page

Synthetic pathways to basketane and its derivatives.

Biological Activity
To date, there is a notable scarcity of published research on the biological activities of

basketane derivatives. While other polycyclic cage compounds, such as adamantane
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derivatives, have found applications as antiviral and neuroprotective agents, the therapeutic

potential of the basketane scaffold remains largely unexplored. The high lipophilicity and rigid

structure of the basketane core could potentially lead to interactions with biological targets, but

this has yet to be systematically investigated. The lack of data on biological activity, including

interactions with signaling pathways, represents a significant gap in the current understanding

of these compounds and presents a promising area for future research in drug discovery and

development.

Conclusion
This technical guide has summarized the currently available information on the physical

properties of basketane and its derivatives. While the parent compound has been well-

characterized, there is a clear need for more extensive research into the physical properties of

a wider range of functionalized basketanes. The provided experimental protocols offer a

foundation for such future investigations. The unique, strained structure of the basketane core

continues to make it a fascinating subject for chemical synthesis and physical organic

chemistry. The exploration of its derivatives' properties, including their potential biological

activities, will undoubtedly uncover new scientific insights and may lead to novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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